Cas no 2172477-63-1 (2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)methylbutanoic acid)

• Product Name: 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)methylbutanoic acid
• CAS No: 2172477-63-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5896925
• PubChem ID: 165816240
• Update Time: 2025-10-28

2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)methylbutanoic acid
• 2-[(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}acetamido)methyl]butanoic acid
• EN300-1570141
• 2172477-63-1

• Inchi： 1S/C28H34N2O5/c1-2-20(27(32)33)16-29-26(31)14-18-11-12-19(13-18)15-30-28(34)35-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-10,18-20,25H,2,11-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ZWBLFZGMIXHILX-UHFFFAOYSA-N
• SMILES： O=C(CC1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)NCC(C(=O)O)CC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)methylbutanoic acid

Introduction to 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)methylbutanoic acid (CAS No. 2172477-63-1)

2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)methylbutanoic acid, identified by its CAS number 2172477-63-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl methoxycarbonyl moiety and a cyclopentyl group, both of which contribute to its unique chemical properties and potential biological activities.

The structural design of this compound reflects a deliberate approach to drug discovery, leveraging the inherent advantages of fluorene derivatives and cycloalkyl groups. The fluorenyl methoxycarbonyl (Fmoc) moiety is particularly noteworthy, as it is commonly employed in peptide synthesis and has been shown to enhance the stability and solubility of bioactive molecules. In contrast, the cyclopentyl ring introduces rigidity and spatial constraints, which can influence both the pharmacokinetic profile and the binding affinity of the compound to its target receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with biological targets with greater precision. Studies suggest that the fluorenyl methoxycarbonyl group may serve as a key pharmacophore, facilitating interactions with enzymes or receptors involved in critical metabolic pathways. Meanwhile, the acetamido and methylbutanoic acid functionalities could contribute to the compound's solubility and metabolic stability, making it a promising candidate for further development.

The synthesis of such complex molecules often presents significant challenges, requiring meticulous optimization of reaction conditions and purification techniques. However, modern synthetic methodologies have made substantial progress in addressing these hurdles. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the efficient construction of carbon-carbon bonds within the molecular framework, while solid-phase peptide synthesis (SPPS) has been instrumental in incorporating the peptide-like segments.

In terms of biological activity, preliminary studies have indicated that derivatives of this compound may exhibit potential therapeutic effects in areas such as anti-inflammatory and anti-tumor applications. The presence of both basic (amine) and acidic (carboxylic acid) functional groups suggests that this molecule could interact with multiple targets, thereby enhancing its multitasking capabilities. Additionally, the fluorene derivative core has been explored in various pharmaceutical contexts due to its ability to modulate protein-protein interactions and signal transduction pathways.

The role of cyclopentyl rings in medicinal chemistry cannot be overstated. These five-membered heterocycles are frequently incorporated into drug candidates due to their ability to mimic natural product scaffolds while providing structural stability. In the case of 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)methylbutanoic acid, the cyclopentyl group is strategically positioned to influence both electronic distribution and steric hindrance around key interaction sites.

From a regulatory perspective, compounds like this one must undergo rigorous evaluation to ensure safety and efficacy before entering clinical trials. This involves comprehensive toxicological studies, pharmacokinetic assessments, and interaction profiling with existing therapeutic agents. The complexity of its structure necessitates a thorough understanding of its degradation pathways and potential metabolites to predict any adverse effects accurately.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates by predicting their biological activity based on structural features. For instance, virtual screening techniques have been used to identify potential binding modes of this compound with enzymes such as kinases or proteases, which are pivotal in numerous disease pathways. Such computational approaches complement traditional experimental methods by providing rapid insights into molecular interactions.

The future development of this compound will likely involve interdisciplinary collaboration between synthetic chemists, biologists, and pharmacologists. Advances in analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy will be crucial for characterizing its molecular structure and dynamics. Additionally, high-throughput screening (HTS) platforms will enable rapid testing against large libraries of biological targets to assess its efficacy.

In conclusion,2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)methylbutanoic acid (CAS No. 2172477-63-1) represents a fascinating example of how intricate molecular design can lead to novel therapeutic agents. Its unique combination of structural features positions it as a valuable scaffold for further exploration in medicinal chemistry. As research continues to uncover new applications for complex organic compounds like this one, their potential contributions to human health remain highly promising.